Cas no 893638-45-4 ( )

• Product Name: &nbsp
• CAS No: 893638-45-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD08701223
• CID: 993696
• PubChem ID: 23006226
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-methylphenyl)-1,2-oxazole-3-carboxylate
• INDEX NAME NOT YET ASSIGNED
• MFCD08701223
• SY078098
• 5-o-Tolyl-isoxazole-3-carboxylic acid ethyl ester
• 893638-45-4
• Ethyl 5-(o-tolyl)isoxazole-3-carboxylate
• 5-(2-METHYLPHENYL)-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
• 5-(o-Tolyl)-isoxazole-3-carboxylic acid ethyl ester
• DTXSID30629703
•  

• MDL： MFCD08701223
• Inchi： 1S/C13H13NO3/c1-3-16-13(15)11-8-12(17-14-11)10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3
• InChI Key： AFRCGAZFRVEOLY-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes